Cas no 1805485-35-1 (Methyl 2-bromo-3-cyano-4-fluorophenylacetate)

• Product Name: Methyl 2-bromo-3-cyano-4-fluorophenylacetate
• CAS No: 1805485-35-1
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4973634
• Update Time: 2025-05-20

Methyl 2-bromo-3-cyano-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-4-fluorophenylacetate
• methyl 2-(2-bromo-3-cyano-4-fluorophenyl)acetate

• Inchi： 1S/C10H7BrFNO2/c1-15-9(14)4-6-2-3-8(12)7(5-13)10(6)11/h2-3H,4H2,1H3
• InChI Key： LUUHUNMIORBKKD-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-3-cyano-4-fluorophenylacetate

Comprehensive Overview of Methyl 2-bromo-3-cyano-4-fluorophenylacetate (CAS No. 1805485-35-1)

Methyl 2-bromo-3-cyano-4-fluorophenylacetate (CAS No. 1805485-35-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its unique bromo, cyano, and fluoro functional groups, serves as a critical intermediate in the development of advanced molecular architectures. Its structural complexity and reactivity make it a valuable building block for researchers exploring novel drug candidates and agrochemicals.

The compound's multifunctional nature allows it to participate in a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. Recent studies highlight its potential in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. With the growing demand for fluorinated pharmaceuticals—a trend driven by their enhanced metabolic stability and bioavailability—Methyl 2-bromo-3-cyano-4-fluorophenylacetate has emerged as a key player in the design of next-generation therapeutics.

In the context of green chemistry, researchers are increasingly investigating sustainable methods to synthesize and utilize this compound. Questions such as "How can Methyl 2-bromo-3-cyano-4-fluorophenylacetate be synthesized with minimal environmental impact?" or "What are the latest catalytic systems for its functionalization?" reflect the evolving priorities of the scientific community. These inquiries align with global efforts to reduce hazardous waste and improve atom economy in chemical manufacturing.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, facilitating its identification and purity assessment. Its crystallographic features have also been studied to understand molecular packing and intermolecular interactions, which are crucial for material science applications. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (ester) groups creates a delicate balance of reactivity, enabling precise control in synthetic pathways.

The versatility of Methyl 2-bromo-3-cyano-4-fluorophenylacetate extends to its role in catalysis. Recent publications explore its use in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, where its bromo substituent acts as a leaving group. This adaptability has made it a staple in laboratories focused on high-throughput screening and fragment-based drug discovery. Moreover, its stability under various conditions ensures reliable performance in multi-step syntheses.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like Methyl 2-bromo-3-cyano-4-fluorophenylacetate are gaining prominence for their ability to introduce structural diversity into lead compounds. Searches for "CAS 1805485-35-1 suppliers" or "applications of fluorophenylacetate derivatives" underscore its commercial and academic relevance. Regulatory-compliant synthesis and handling protocols further enhance its appeal for industrial-scale production.

In summary, Methyl 2-bromo-3-cyano-4-fluorophenylacetate (CAS No. 1805485-35-1) represents a convergence of innovation and utility in modern chemistry. Its applications span drug development, materials science, and sustainable synthesis, making it a compound of enduring interest. Future research will likely uncover even broader uses, solidifying its position as a cornerstone of synthetic organic chemistry.